Cas no 1431931-54-2 (2-chloro-4-(chloromethyl)-6-methylpyrimidine)

• Product Name: 2-chloro-4-(chloromethyl)-6-methylpyrimidine
• CAS No: 1431931-54-2
• MF: C₆H₆Cl₂N₂
• MW: 177.031239032745
• MDL: MFCD30619576
• CID: 5244181
• PubChem ID: 131397741
• Update Time: 2025-06-27

2-chloro-4-(chloromethyl)-6-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-chloro-4-(chloromethyl)-6-methyl-
• 2-chloro-4-(chloromethyl)-6-methylpyrimidine

• MDL： MFCD30619576
• Inchi： 1S/C6H6Cl2N2/c1-4-2-5(3-7)10-6(8)9-4/h2H,3H2,1H3
• InChI Key： UPMAQXGUKAEFQF-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(C)=CC(CCl)=N1

Computed Properties

• Exact Mass: 175.9908036g/mol
• Monoisotopic Mass: 175.9908036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 25.8Ų

Additional information on 2-chloro-4-(chloromethyl)-6-methylpyrimidine

Introduction to 2-chloro-4-(chloromethyl)-6-methylpyrimidine (CAS No. 1431931-54-2) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-chloro-4-(chloromethyl)-6-methylpyrimidine, identified by the Chemical Abstracts Service Number (CAS No.) 1431931-54-2, is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile structural features and potential biological activities. This compound belongs to the pyrimidine class, a scaffold that is widely recognized for its role in the synthesis of numerous pharmacologically relevant molecules, including antiviral, anticancer, and antimicrobial agents.

The structural motif of 2-chloro-4-(chloromethyl)-6-methylpyrimidine consists of a pyrimidine ring substituted with a chlorine atom at the 2-position, a chloromethyl group at the 4-position, and a methyl group at the 6-position. These substituents introduce reactive sites that can be exploited for further functionalization, making this compound a valuable intermediate in the synthesis of more complex molecules. The presence of both electrophilic and nucleophilic centers within its structure allows for diverse chemical transformations, including nucleophilic substitution, condensation reactions, and cross-coupling processes.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrimidine derivatives. The chloromethyl group at the 4-position of 2-chloro-4-(chloromethyl)-6-methylpyrimidine serves as a versatile handle for introducing additional functional groups through nucleophilic addition reactions. This feature has been leveraged in the development of novel therapeutic agents targeting various diseases. For instance, studies have demonstrated the utility of this compound in the synthesis of small-molecule inhibitors that modulate enzyme activity by covalently binding to specific residues within the enzyme's active site.

One particularly notable area of research involves the use of 2-chloro-4-(chloromethyl)-6-methylpyrimidine as a precursor in the development of antiviral drugs. Pyrimidine-based compounds have shown promise in inhibiting viral replication by interfering with key enzymes involved in viral DNA synthesis. The reactivity of the chloromethyl group allows for the introduction of modifications that can enhance binding affinity to viral targets. Recent studies have highlighted its role in generating derivatives with potent antiviral activity against RNA viruses, including those responsible for influenza and hepatitis C.

Moreover, the methyl group at the 6-position of 2-chloro-4-(chloromethyl)-6-methylpyrimidine provides an additional site for functionalization, enabling the creation of more complex molecular architectures. This has been exploited in medicinal chemistry efforts aimed at developing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. By strategically modifying this methyl group or introducing other substituents through subsequent reactions, researchers have generated novel compounds with improved selectivity and reduced toxicity compared to existing therapies.

The versatility of 2-chloro-4-(chloromethyl)-6-methylpyrimidine extends beyond its applications in drug discovery. It has also been utilized as a building block in materials science, particularly in the synthesis of organic semiconductors and luminescent materials. The pyrimidine core contributes to electron delocalization, which is essential for achieving efficient charge transport in these materials. Additionally, the presence of halogen atoms enhances reactivity through halogen-metal exchange or cross-coupling reactions, facilitating further functionalization for tailored material properties.

Recent advances in synthetic methodologies have further expanded the utility of 2-chloro-4-(chloromethyl)-6-methylpyrimidine. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have enabled efficient construction of carbon-carbon bonds while preserving the integrity of sensitive functional groups. These techniques have been instrumental in generating libraries of derivatives with diverse biological activities for high-throughput screening purposes.

The growing body of research on 2-chloro-4-(chloromethyl)-6-methylpyrimidine underscores its significance as a versatile intermediate in synthetic chemistry and drug discovery. Its unique structural features and reactivity make it an invaluable tool for medicinal chemists seeking to develop novel therapeutic agents. As our understanding of its properties continues to evolve, it is likely that new applications will emerge, further solidifying its role as a cornerstone molecule in chemical biology and medicinal chemistry.